Cas no 2639391-86-7 (tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate)

• Product Name: tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate
• CAS No: 2639391-86-7
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 5640816
• PubChem ID: 165903621
• Update Time: 2025-10-28

tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28230133
• 2639391-86-7
• tert-butyl (2S)-3-(4-hydroxyphenyl)-2-[2-(methylamino)acetamido]propanoate
• tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate

• Inchi： 1S/C16H24N2O4/c1-16(2,3)22-15(21)13(18-14(20)10-17-4)9-11-5-7-12(19)8-6-11/h5-8,13,17,19H,9-10H2,1-4H3,(H,18,20)/t13-/m0/s1
• InChI Key： CWKYSRLDGWGGSO-ZDUSSCGKSA-N
• SMILES： O(C([C@H](CC1C=CC(=CC=1)O)NC(CNC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 87.7Ų

Additional information on tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate

tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate

tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate is a complex organic compound with the CAS number 2639391-86-7. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a tert-butyl group, a propanoate ester, and a substituted acetamide moiety, with stereochemistry at the second carbon atom of the propanoate chain. The presence of the (2S) configuration indicates a specific spatial arrangement that may influence its biological activity.

The structure of this compound includes a 4-hydroxyphenyl group, which is known to exhibit antioxidant properties and participate in various biochemical reactions. The methylamino group attached to the acetamide moiety adds further functional complexity, potentially enhancing the compound's ability to interact with biological systems. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic properties and bioavailability.

In terms of synthesis, tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate can be prepared through a multi-step process involving nucleophilic acyl substitution, esterification, and stereochemical control. Researchers have explored various synthetic pathways to optimize yield and stereochemical purity, which are critical for its application in medicinal chemistry.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate cellular signaling pathways and interact with key proteins makes it a valuable candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity to specific receptors, further enhancing its potential utility.

The physicochemical properties of tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate, including its solubility, stability, and partition coefficient, are essential considerations for its formulation and delivery. Studies have demonstrated that its tert-butyl group contributes to lipophilicity, which may influence its absorption and distribution profiles in vivo.

In conclusion, tert-butyl (2S)-3-(4-hydroxyphenyl)-2-2-(methylamino)acetamidopropanoate represents a sophisticated molecule with diverse applications in both academic research and industrial drug development. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a promising candidate for future therapeutic interventions.